Cas no 1396766-68-9 (4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide)

• Product Name: 4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide
• CAS No: 1396766-68-9
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 6003158
• PubChem ID: 71795118
• Update Time: 2025-07-02

4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide
• AKOS024545860
• 1396766-68-9
• VU0542009-1
• F6257-6223

• Inchi： 1S/C18H23N5O2/c1-15-13-17(21-14-20-15)22-8-10-23(11-9-22)18(24)19-7-12-25-16-5-3-2-4-6-16/h2-6,13-14H,7-12H2,1H3,(H,19,24)
• InChI Key： FSXYUFSWADFLQL-UHFFFAOYSA-N
• SMILES： N1(C(NCCOC2=CC=CC=C2)=O)CCN(C2=CC(C)=NC=N2)CC1

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide

Introduction to 4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide (CAS No. 1396766-68-9)

4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide, identified by its CAS number 1396766-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrimidine ring, a piperazine moiety, and an ethylphenoxy side chain, which collectively contribute to its unique chemical properties and biological interactions.

The pyrimidine core in the molecular structure is a key pharmacophore that often participates in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Pyrimidine derivatives are extensively studied for their roles in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of signaling pathways. The presence of a methyl group at the 6-position of the pyrimidine ring further modifies the electronic and steric properties of the molecule, influencing its reactivity and interaction with biological targets.

The piperazine moiety is another critical component of this compound, contributing to its amphiphilic nature. Piperazines are known for their ability to interact with both hydrophobic and hydrophilic regions of biological targets, making them valuable in drug design. The N-substituted piperazine ring in this compound is further functionalized with a 2-phenoxyethyl side chain, which adds another layer of complexity to its biological activity. This side chain can influence solubility, metabolic stability, and receptor binding affinity, making it an important factor in drug development.

4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide has been studied for its potential applications in various therapeutic areas. One of the most promising areas of research is its role as an intermediate in the synthesis of bioactive molecules. The structural features of this compound make it a versatile scaffold for further derivatization, allowing researchers to explore new analogs with enhanced pharmacological properties.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems. Piperazine derivatives have shown promise in this regard, particularly as potential therapeutics for neurological disorders. The combination of a pyrimidine ring and a piperazine moiety in this compound suggests that it may have interactions with neurotransmitter receptors, such as dopamine receptors or serotonin receptors. These interactions could lead to applications in treating conditions like depression, anxiety, and neurodegenerative diseases.

Another area where this compound shows potential is in oncology research. Pyrimidine derivatives have been extensively studied for their antitumor properties due to their ability to interfere with DNA synthesis and repair mechanisms. The methylpyrimidine core in this molecule could serve as a scaffold for developing new anticancer agents. Additionally, the presence of the 2-phenoxyethyl side chain may enhance the compound's ability to penetrate the blood-brain barrier or improve its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide with greater accuracy. Molecular docking studies have been conducted using various computational tools to explore its potential interactions with target proteins. These studies have provided valuable insights into how the structural features of this compound influence its binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the product and confirming its structural integrity.

In conclusion,4-(6-methylpyrimidin-4-yl)-N-(2-phenoxyethyl)piperazine-1-carboxamide (CAS No. 1396766-68-9) represents a promising candidate for further pharmaceutical development. Its unique structural features make it a versatile scaffold for exploring new bioactive molecules with potential applications in treating neurological disorders and cancer. Continued research into this compound will likely uncover additional therapeutic possibilities and refine synthetic methodologies for producing related derivatives.